Cas no 2228701-61-7 (2-(2,3-dihydro-1H-inden-1-yl)-2-methoxypropan-1-amine)

• Product Name: 2-(2,3-dihydro-1H-inden-1-yl)-2-methoxypropan-1-amine
• CAS No: 2228701-61-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6292728
• PubChem ID: 165718036
• Update Time: 2025-06-20

2-(2,3-dihydro-1H-inden-1-yl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-1-yl)-2-methoxypropan-1-amine
• EN300-1746616
• 2228701-61-7

• Inchi： 1S/C13H19NO/c1-13(9-14,15-2)12-8-7-10-5-3-4-6-11(10)12/h3-6,12H,7-9,14H2,1-2H3
• InChI Key： PUITYBKURGDGBO-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2,3-dihydro-1H-inden-1-yl)-2-methoxypropan-1-amine

Introduction to 2-(2,3-dihydro-1H-inden-1-yl)-2-methoxypropan-1-amine (CAS No. 2228701-61-7)

2-(2,3-dihydro-1H-inden-1-yl)-2-methoxypropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2228701-61-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fused indene ring system linked to a tertiary amine moiety with a methoxy-substituted propyl chain, exhibits structural features that make it a promising candidate for further exploration in drug discovery and development.

The indene core, characterized by its bicyclic structure consisting of a benzene ring fused to a cyclopentane ring, provides a stable scaffold that can be modified to enhance binding affinity and selectivity towards biological targets. The presence of the 2,3-dihydro-1H-inden moiety suggests potential interactions with enzymes or receptors due to its rigid aromatic system, which can be further tailored through functional group modifications.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their ability to modulate biological pathways effectively. The amine group in 2-(2,3-dihydro-1H-inden-1-yl)-2-methoxypropan-1-amine serves as a key site for hydrogen bonding and ionic interactions with biological targets, while the methoxypropan-1-amine side chain introduces hydrophobicity and steric bulk, allowing for fine-tuning of pharmacokinetic properties.

Current research in medicinal chemistry increasingly focuses on the development of small molecules that can interact with biological systems in novel ways. The structural complexity of 2-(2,3-dihydro-1H-inden-1-yl)-2-methoxypropan-1-amine positions it as a candidate for exploring mechanisms of action in therapeutic areas such as oncology, neurology, and inflammation. Its unique combination of structural elements makes it an attractive scaffold for derivatization and optimization.

One of the most compelling aspects of this compound is its potential for modulating enzyme activity. For instance, the indene ring system has been shown to interact with various enzymes, including those involved in metabolic pathways and signal transduction. The tertiary amine functionality further enhances its versatility, allowing for the formation of salt forms or amides that could improve solubility and bioavailability.

The methoxy group on the propyl chain not only contributes to the compound's hydrophobicity but also serves as a handle for further chemical modifications. For example, selective oxidation or reduction of this group could yield derivatives with altered pharmacological profiles. Additionally, the presence of two stereocenters in the propyl chain provides opportunities for creating enantiomerically pure compounds, which are often required for optimal therapeutic efficacy.

In the context of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The three-dimensional structure of 2-(2,3-dihydro-1H-inden-1-yl)-2-methoxypropan-1-amine, as predicted by molecular modeling techniques, can be used to evaluate its potential binding modes with target proteins. This approach has already been successfully applied to other indene-based compounds that exhibit interesting biological activities.

Recent studies have highlighted the role of indene derivatives in modulating neurotransmitter systems, particularly those involving serotonin and dopamine receptors. The structural motif present in 2-(2,3-dihydro-1H-inden-1-yl)-2-methoxypropan-1-amine shares similarities with known active ingredients in drugs used to treat neurological disorders. This suggests that further exploration of this scaffold could lead to novel therapeutics with improved efficacy or reduced side effects compared to existing treatments.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. However, advances in synthetic methodology have made it feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in building the indene core and introducing functional groups at specific positions.

Once synthesized, 2-(2,3-dihydro-1H-inden-1-yl)-2-methoxypropan-1-amine can be subjected to rigorous biological testing to assess its potency and selectivity. Initial assays may focus on evaluating interactions with enzymes or receptors using biochemical assays followed by more complex pharmacological studies in cell-based models. These experiments will provide valuable insights into its potential therapeutic applications.

The development of new drugs is a lengthy process that requires careful optimization of molecular properties. The flexibility offered by the structural features of 2228701-61-7 makes it an ideal candidate for iterative design and synthesis efforts. By systematically modifying substituents on the indene ring or the propyl chain, researchers can generate libraries of derivatives that can be screened for enhanced biological activity.

In conclusion, 2228701-61-7 represents a structurally intriguing compound with potential applications across multiple therapeutic areas. Its unique combination of functional groups and stereochemistry makes it an attractive scaffold for further exploration in drug discovery. As research continues to uncover new biological targets and mechanisms of action, 222870-61-7 may emerge as a key intermediate or lead compound in the development of next-generation therapeutics.